Cas no 2009548-46-1 (1-(thiolan-3-yl)-1H-indazol-6-amine)

• Product Name: 1-(thiolan-3-yl)-1H-indazol-6-amine
• CAS No: 2009548-46-1
• MF: C₁₁H₁₃N₃S
• MW: 219.306020498276
• CID: 5890143
• PubChem ID: 165851710
• Update Time: 2025-06-26

1-(thiolan-3-yl)-1H-indazol-6-amine Chemical and Physical Properties

Names and Identifiers

• 1-(Tetrahydro-3-thienyl)-1H-indazol-6-amine
• 1-(thiolan-3-yl)-1H-indazol-6-amine
• 2009548-46-1
• EN300-1111614

• Inchi： 1S/C11H13N3S/c12-9-2-1-8-6-13-14(11(8)5-9)10-3-4-15-7-10/h1-2,5-6,10H,3-4,7,12H2
• InChI Key： UFZNEULTPQHCMH-UHFFFAOYSA-N
• SMILES： N1(C2CCSC2)C2=C(C=CC(N)=C2)C=N1

Computed Properties

• Exact Mass: 219.08301860g/mol
• Monoisotopic Mass: 219.08301860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 449.0±35.0 °C(Predicted)
• pka: 3.47±0.10(Predicted)

Additional information on 1-(thiolan-3-yl)-1H-indazol-6-amine

Introduction to 1-(thiolan-3-yl)-1H-indazol-6-amine (CAS No. 2009548-46-1)

1-(thiolan-3-yl)-1H-indazol-6-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2009548-46-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the indazole scaffold, which is a privileged structure widely recognized for its biological activity and potential therapeutic applications. The presence of a thiolan-3-yl moiety in its molecular framework introduces unique chemical and pharmacological properties, making it a promising candidate for further exploration in drug discovery and development.

The indazole core is a fused bicyclic system consisting of a benzene ring and a pyrrole ring, and it is known to exhibit a broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The introduction of the thiolan-3-yl group at the 1-position of the indazole ring enhances its interactions with biological targets, potentially leading to improved pharmacokinetic and pharmacodynamic profiles. This modification has been strategically employed to modulate the electronic and steric properties of the molecule, thereby fine-tuning its biological activity.

In recent years, there has been a growing interest in the development of novel indazole derivatives as therapeutic agents. The thiolan-3-yl group is particularly noteworthy due to its ability to form stable disulfide bonds, which are crucial in various biological processes. This property has been exploited in the design of redox-sensitive drugs that can selectively target pathological conditions characterized by altered redox states. Furthermore, the thiolan moiety can serve as a scaffold for further functionalization, allowing for the creation of structurally diverse derivatives with tailored biological activities.

One of the most compelling aspects of 1-(thiolan-3-yl)-1H-indazol-6-amine is its potential application in oncology research. Preclinical studies have demonstrated that indazole derivatives can inhibit the growth of various cancer cell lines by targeting key signaling pathways involved in tumor progression. The thiolan-3-yl group may enhance the compound's ability to interact with these pathways by improving its solubility and bioavailability. Additionally, the redox-sensitive nature of thiolan derivatives suggests that they could be developed into prodrugs that release active species in response to specific intracellular conditions, thereby increasing their therapeutic efficacy.

The synthesis of 1-(thiolan-3-yl)-1H-indazol-6-amine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The key steps typically include the formation of the indazole core followed by the introduction of the thiolan moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve efficient and selective functionalization. These methods not only enhance the synthetic efficiency but also allow for greater control over the molecular architecture, enabling the production of analogs with improved pharmacological properties.

Recent advances in computational chemistry have also played a pivotal role in understanding the structure-activity relationships (SAR) of 1-(thiolan-3-yl)-1H-indazol-6-amine and its derivatives. Molecular modeling studies have revealed insights into how the thiolan-3-yl group influences binding interactions with biological targets. These studies have guided the design of novel analogs with enhanced affinity and selectivity. Furthermore, virtual screening techniques have been utilized to identify potential lead compounds from large libraries of indazole derivatives, significantly accelerating the drug discovery process.

The pharmacological profile of 1-(thiolan-3-yl)-1H-indazol-6-amine is further supported by experimental data obtained from in vitro and in vivo studies. In cell-based assays, this compound has demonstrated inhibitory effects on enzymes and receptors implicated in various diseases. Notably, its ability to modulate key signaling pathways has been associated with anti-proliferative and anti-inflammatory activities. Animal models have provided additional evidence for its therapeutic potential, showing promising results in conditions such as cancer and inflammatory disorders.

The development of 1-(thiolan-3-ylyl)-1H-indazol6-am ine as a therapeutic agent also considers its potential for translation into clinical practice. Pharmacokinetic studies have evaluated its absorption, distribution, metabolism, and excretion (ADME) properties, providing critical insights into its bioavailability and duration of action. These studies have informed dosing regimens and formulation strategies aimed at optimizing therapeutic outcomes. Additionally, toxicological assessments have been conducted to ensure safety margins, paving the way for future clinical trials.

The versatility of thiolan-containing indazole derivatives makes them attractive for addressing multiple therapeutic challenges simultaneously. By leveraging their unique structural features, researchers are exploring their potential in combination therapies where they can synergize with other drugs to achieve greater efficacy. This approach holds promise for overcoming drug resistance and improving patient outcomes in complex diseases.

As research continues to uncover new biological functions associated with indazole derivatives, compounds like 1-(thiolan-y l)-1H-indazol6-am ine (CAS No., 200954846) will undoubtedly play a crucial role in shaping future therapeutic strategies. The integration of innovative synthetic methodologies with advanced computational tools will further enhance our ability to design molecules with optimized pharmacological profiles. This interdisciplinary approach underscores the importance of collaboration between chemists, biologists, and clinicians in advancing drug discovery efforts.